Ethyl 4-[2-(3,5-dimethylanilino)-2-oxoethoxy]-6-oxo-1-phenylpyridazine-3-carboxylate
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Description
Ethyl 4-[2-(3,5-dimethylanilino)-2-oxoethoxy]-6-oxo-1-phenylpyridazine-3-carboxylate is a useful research compound. Its molecular formula is C23H23N3O5 and its molecular weight is 421.453. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research on similar compounds has led to advancements in synthetic methodologies, providing pathways for creating complex heterocyclic structures. For instance, the study of naphthyridines and the efficient synthesis of polycyclic dispirooxindoles showcase the compound's role in synthesizing heterocyclic compounds which are critical in medicinal chemistry (Balogh, Hermecz, Simon, & Pusztay, 2009; Gong, Sun, & Yan, 2014). These studies highlight the potential of such compounds in contributing to the development of new synthetic routes for pharmaceuticals.
Anticancer and Antibacterial Activities
Several derivatives of this chemical framework have been explored for their anticancer properties. A notable example is the synthesis and evaluation of carboxamide derivatives of benzo[b][1,6]naphthyridines, which demonstrated potent cytotoxic activities against various cancer cell lines (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003). This suggests the potential utility of the compound's derivatives in developing new anticancer agents. Moreover, the compound's framework has been utilized in synthesizing new molecules with significant antibacterial activity, indicating its versatility in drug development (Gad-Elkareem & El-Adasy, 2010).
Mechanistic Insights and Drug Resistance
Research has also focused on understanding the molecular mechanisms underlying the biological activities of these compounds. For example, studies on ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate and its analogs have provided insights into their structure-activity relationships and mechanisms of overcoming drug resistance in cancer cells (Das et al., 2009). These findings are crucial for the development of next-generation anticancer agents capable of bypassing resistance mechanisms.
properties
IUPAC Name |
ethyl 4-[2-(3,5-dimethylanilino)-2-oxoethoxy]-6-oxo-1-phenylpyridazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O5/c1-4-30-23(29)22-19(13-21(28)26(25-22)18-8-6-5-7-9-18)31-14-20(27)24-17-11-15(2)10-16(3)12-17/h5-13H,4,14H2,1-3H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLCCHDAUWBFUDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC(=CC(=C2)C)C)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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